Cas no 1356761-27-7 (2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1356761-27-7
• MF: C₁₃H₁₁ClN₂O₂S
• MW: 294.756640672684
• CID: 6071704
• PubChem ID: 56807124
• Update Time: 2025-11-02

2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS015997183
• Z1269311079
• 2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• 2-chloro-1-[3-(furan-2-yl)-5-thiophen-3-yl-3,4-dihydropyrazol-2-yl]ethanone
• EN300-7519452
• 1356761-27-7
• 2-Chloro-1-(5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C13H11ClN2O2S/c14-7-13(17)16-11(12-2-1-4-18-12)6-10(15-16)9-3-5-19-8-9/h1-5,8,11H,6-7H2
• InChI Key： NWBNTIHXXKYHTO-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C2=CC=CO2)CC(C2=CSC=C2)=N1)=O

Computed Properties

• Exact Mass: 294.0229765g/mol
• Monoisotopic Mass: 294.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines

Additional information on 2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Recent Advances in the Study of 2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS: 1356761-27-7)

The compound 2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS: 1356761-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structural core, featuring a pyrazoline ring fused with furan and thiophene heterocycles, has been shown to exhibit promising interactions with various biological targets. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in inflammatory pathways.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1356761-27-7. A study by Chen et al. (2024) reported a novel catalytic system that improves the efficiency of the key cyclization step, achieving a yield of over 85%. This methodological improvement is expected to facilitate further exploration of the compound's pharmacological potential.

Biological evaluations have revealed that 2-chloro-1-[5-(furan-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one exhibits selective activity against certain cancer cell lines, with particular efficacy observed in models of breast and lung cancer. Mechanistic studies suggest that this activity may be linked to the compound's ability to modulate oxidative stress pathways, as detailed in a recent publication in Bioorganic & Medicinal Chemistry Letters.

Looking ahead, researchers are exploring the potential of this compound as a lead structure for the development of multi-targeted therapeutics. Its unique combination of heterocyclic moieties offers opportunities for structural modifications aimed at enhancing selectivity and reducing off-target effects. Current investigations are focusing on structure-activity relationship (SAR) studies to identify optimal substitutions for specific therapeutic applications.

In conclusion, 1356761-27-7 represents a promising chemical entity with diverse potential in drug discovery. Continued research into its biological mechanisms and synthetic optimization is expected to yield valuable insights for the development of novel therapeutic agents in oncology and inflammation-related disorders.